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For researchers, scientists, and drug development professionals, the selection of appropriate
lens materials is critical for a variety of applications, from laboratory instrumentation to
wearable devices. This guide provides an objective comparison of the mechanical properties of
three common polymers used in lens manufacturing: Polymethyl Methacrylate (PMMA),
Polycarbonate, and Trivex. The data presented is supported by established experimental
protocols to aid in material selection for demanding scientific applications.

This report addresses the initial query regarding "TIPOL" lenses. Extensive research did not
yield conclusive information on a lens material standardly identified by this name. It is plausible
that "TIPOL" may be a brand name, a specialized product, or a misnomer. Consequently, this
guide focuses on a comparison of PMMA with two of its most prevalent and technologically
significant alternatives in applications requiring high impact resistance: Polycarbonate and
Trivex.

Comparative Data of Mechanical Properties

The following table summarizes the key mechanical properties of PMMA, Polycarbonate, and
Trivex. These values represent typical ranges and can vary based on the specific grade of the
material and the manufacturing process.
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Property PMMA (Acrylic) Polycarbonate Trivex
Tensile Strength 70 - 80 MPa 55 - 65 MPa 48 - 58 MPa
Impact Resistance Low Very High High
Rockwell Hardness M90 - M100 M70/ R120 M85 - M95
Specific Gravity 1.18 g/cm3 1.20 g/cm3 1.11 g/cm3
Refractive Index 1.49 1.58 1.53

Abbe Value 58 30 43-45

Experimental Protocols

The data presented in this guide is determined by standardized testing methods to ensure

accuracy and reproducibility. The primary protocols for evaluating the key mechanical

properties of these polymers are detailed below.

Tensile Strength Testing

Standard: ASTM D638 - Standard Test Method for Tensile Properties of Plastics.

Methodology:

e Specimen Preparation: Test specimens of the lens material are prepared in a "dog-bone"

shape with specified dimensions.

» Conditioning: The specimens are conditioned at a standard temperature and humidity to

ensure consistent results.

» Testing Apparatus: A universal testing machine (UTM) equipped with grips to hold the

specimen is used.

e Procedure: The specimen is mounted in the grips of the UTM. A tensile (pulling) force is

applied to the specimen at a constant rate of crosshead movement until the specimen

fractures.
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» Data Acquisition: The force applied and the elongation of the specimen are continuously
measured throughout the test.

» Calculation: The tensile strength is calculated as the maximum stress the specimen can
withstand before breaking.

Impact Resistance Testing

For ophthalmic lenses, impact resistance is a critical safety parameter and is evaluated using
methods that simulate real-world scenarios.

1. FDA Drop Ball Test
Standard: 21 CFR 801.410 - Use of impact-resistant lenses in eyeglasses and sunglasses.[1]

Methodology:

Test Specimen: A finished lens is used for the test.

Apparatus: A 5/8-inch steel ball weighing approximately 0.56 ounces is used. The ball is
dropped from a height of 50 inches through a tube to guide its fall.[1]

Procedure: The lens is placed on a support, and the steel ball is dropped onto the geometric
center of the lens.[1]

Pass/Fail Criteria: To pass the test, the lens must not fracture upon impact.[1]

N

. High-Velocity Impact Test

Standard: ANSI Z87.1 - American National Standard for Occupational and Educational
Personal Eye and Face Protection Devices.

Methodology:

o Test Specimen: The complete eyewear (frame and lenses) is mounted on a standardized
headform.

o Apparatus: A ¥-inch steel ball is used as the projectile.
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e Procedure: The steel ball is projected at the lens at a specified high velocity (e.g., 150 feet
per second for spectacle-type protectors). The test is repeated at various impact points on
the lens and frame.

o Pass/Fall Criteria: The lens must not fracture, and no part of the lens or frame may detach
and come into contact with the eye of the headform.

Hardness Testing

Standard: ASTM D785 - Standard Test Method for Rockwell Hardness of Plastics and Electrical
Insulating Materials.[2][3][4][5]

Methodology:
e Specimen Preparation: A flat specimen of the material with a minimum thickness is required.

o Apparatus: A Rockwell hardness tester with a specific indenter (e.g., a steel ball of a certain
diameter for the M and R scales) is used.

e Procedure: A minor load is first applied to the specimen to set a zero reference point. Then, a
major load is applied for a specified duration. The major load is then removed, and the final
indentation depth is measured while the minor load is still applied.

e Calculation: The Rockwell hardness number is an inverse measure of the net increase in
indentation depth.

Material Properties Trade-Offs

The selection of a lens material often involves balancing competing properties. For instance, a
material with very high impact resistance may have lower optical clarity. The following diagram
illustrates the general relationship and trade-offs between key mechanical and optical
properties of PMMA, Polycarbonate, and Trivex.
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Caption: Trade-offs between key properties of lens materials.

Conclusion

The choice between PMMA, Polycarbonate, and Trivex for lens applications is contingent upon

the specific mechanical and optical requirements of the intended use.

« PMMA stands out for its excellent optical clarity and good scratch resistance, making it a
suitable choice for applications where impact resistance is not a primary concern.
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e Polycarbonate offers superior impact resistance, making it the material of choice for safety
and protective eyewear. However, this comes at the cost of lower optical clarity and fair
scratch resistance.

o Trivex presents a balanced profile, offering high impact resistance, good optical clarity, and
the lowest weight among the three. This makes it an excellent all-around material for a wide
range of demanding applications.

For professionals in research and development, a thorough understanding of these material
properties and the standardized methods for their evaluation is paramount for successful and
reliable product design and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1180482?utm_src=pdf-custom-synthesis
https://www.customsmobile.com/regulations/21/801.410
https://infinitalab.com/astm/astm-d-785-rockwell-hardness-of-plastics-and-electrical-insulating-materials/
https://www.matweb.com/reference/rockwell-hardness.aspx
https://file.yzimgs.com/175706/2011090910231475.pdf
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/hardness-testing/
https://www.benchchem.com/product/b1180482#comparing-mechanical-properties-of-tipol-and-pmma-lenses
https://www.benchchem.com/product/b1180482#comparing-mechanical-properties-of-tipol-and-pmma-lenses
https://www.benchchem.com/product/b1180482#comparing-mechanical-properties-of-tipol-and-pmma-lenses
https://www.benchchem.com/product/b1180482#comparing-mechanical-properties-of-tipol-and-pmma-lenses
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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